molecular formula C7H13NO B1404661 endo-8-Azabicyclo[3.2.1]octan-2-ol CAS No. 92283-30-2

endo-8-Azabicyclo[3.2.1]octan-2-ol

Cat. No.: B1404661
CAS No.: 92283-30-2
M. Wt: 127.18 g/mol
InChI Key: AOYUQKRGAQMSJV-RRKCRQDMSA-N
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Description

endo-8-Azabicyclo[3.2.1]octan-2-ol: is a bicyclic organic compound that belongs to the family of tropane alkaloids. It is characterized by its unique structure, which includes a nitrogen atom within a bicyclic framework. This compound is of significant interest due to its biological activity and its role as a building block in the synthesis of various pharmaceuticals.

Mechanism of Action

Target of Action

Endo-8-Azabicyclo[3.2.1]octan-2-ol is a complex organic compound that is part of the family of tropane alkaloids The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

The exact mode of action of Endo-8-Azabicyclo[32It is known that tropane alkaloids, which this compound is a part of, display a wide array of interesting biological activities . The compound likely interacts with its targets, leading to changes at the molecular level. More detailed information would require further scientific investigation.

Biochemical Pathways

Tropane alkaloids are known for their diverse biological activities, suggesting that they may interact with multiple pathways .

Result of Action

The molecular and cellular effects of Endo-8-Azabicyclo[32As a member of the tropane alkaloids family, it is likely to have diverse biological activities . .

Preparation Methods

Biological Activity

Endo-8-Azabicyclo[3.2.1]octan-2-ol, also known as this compound hydrochloride, is a bicyclic organic compound belonging to the tropane alkaloids family. Its unique structure features a nitrogen atom within a bicyclic framework, which contributes to its diverse chemical properties and potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with neurotransmitter systems, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is C₇H₁₄ClNO, with a molecular weight of approximately 163.65 g/mol. It exists in two stereoisomeric forms: endo and exo, differing in the orientation of substituents around the nitrogen atom. The structural characteristics of this compound make it a versatile intermediate for synthesizing more complex molecules with various biological activities.

Mechanisms of Biological Activity

Research indicates that this compound exhibits significant biological activities primarily through its interactions with neurotransmitter receptors in the central nervous system:

  • Neurotransmitter Reuptake Inhibition : The compound has been shown to inhibit the reuptake of monoamines such as serotonin, norepinephrine, and dopamine, which are critical in regulating mood and cognitive functions . This mechanism underlies its potential therapeutic applications in treating disorders like depression and anxiety.
  • Cognitive Function Enhancement : Studies suggest that this compound may positively affect memory and learning processes by modulating neurotransmitter systems . Further investigation is necessary to elucidate the specific pathways involved.

Table 1: Summary of Biological Activities

Activity TypeDescriptionReferences
Neurotransmitter ReuptakeInhibits reuptake of serotonin, norepinephrine, and dopamine
Cognitive EnhancementPotentially enhances memory and learning functions
Opioid Receptor InteractionActs as an antagonist at mu-opioid receptors, which may influence pain management strategies
Kappa Opioid Receptor AntagonismSelective antagonism observed in modified derivatives

Case Study: Monoamine Reuptake Inhibition

A study published in Bioorganic & Medicinal Chemistry Letters highlighted the structure-activity relationship (SAR) of 8-azabicyclo[3.2.1]octane derivatives, demonstrating their effectiveness as monoamine reuptake inhibitors . These findings suggest that modifications to the bicyclic structure can enhance selectivity and potency against specific neurotransmitter transporters.

Applications in Therapeutics

Given its biological activity profile, this compound has potential applications in various therapeutic areas:

  • Antidepressants : Due to its ability to inhibit monoamine reuptake, it may serve as a candidate for developing new antidepressant medications with fewer side effects compared to traditional tricyclic antidepressants .
  • Pain Management : As a mu-opioid receptor antagonist, it could be explored for treating conditions associated with opioid receptor activity without the adverse effects typically seen with opioid analgesics .
  • Cognitive Disorders : Its potential role in enhancing cognitive functions positions it as a candidate for further exploration in treating neurodegenerative diseases such as Alzheimer's disease .

Properties

IUPAC Name

(1R,2R,5S)-8-azabicyclo[3.2.1]octan-2-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO/c9-7-4-2-5-1-3-6(7)8-5/h5-9H,1-4H2/t5-,6+,7+/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOYUQKRGAQMSJV-RRKCRQDMSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2C(CCC1N2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@@H]2[C@@H](CC[C@H]1N2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

127.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

endo-8-Azabicyclo[3.2.1]octan-2-ol
endo-8-Azabicyclo[3.2.1]octan-2-ol
endo-8-Azabicyclo[3.2.1]octan-2-ol
CID 85204385
endo-8-Azabicyclo[3.2.1]octan-2-ol
Reactant of Route 5
endo-8-Azabicyclo[3.2.1]octan-2-ol
endo-8-Azabicyclo[3.2.1]octan-2-ol

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